Cas no 2171839-41-9 (5-(1-methyl-1H-1,2,3-triazol-5-yl)-1,2,3,4-tetrahydroisoquinolin-8-amine)

5-(1-Methyl-1H-1,2,3-triazol-5-yl)-1,2,3,4-tetrahydroisoquinolin-8-amine is a heterocyclic compound featuring a fused tetrahydroisoquinoline scaffold with a substituted 1,2,3-triazole moiety. This structure confers potential utility in medicinal chemistry, particularly as a pharmacophore for targeting central nervous system (CNS) receptors or enzymes due to its amine functionality and aromatic heterocycle. The 1-methyl-1,2,3-triazole group enhances metabolic stability and bioavailability, while the tetrahydroisoquinoline core offers rigidity for selective binding interactions. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in drug discovery. The compound’s balanced lipophilicity and polarity suggest favorable pharmacokinetic properties for preclinical development.

5-(1-methyl-1H-1,2,3-triazol-5-yl)-1,2,3,4-tetrahydroisoquinolin-8-amine structure

2171839-41-9 structure

Product Name:5-(1-methyl-1H-1,2,3-triazol-5-yl)-1,2,3,4-tetrahydroisoquinolin-8-amine

CAS No:2171839-41-9

MF:C₁₂H₁₅N₅

MW:229.281001329422

CID:5940303

PubChem ID:165504361

Update Time:2025-05-20

5-(1-methyl-1H-1,2,3-triazol-5-yl)-1,2,3,4-tetrahydroisoquinolin-8-amine Chemical and Physical Properties

Names and Identifiers

- 5-(1-methyl-1H-1,2,3-triazol-5-yl)-1,2,3,4-tetrahydroisoquinolin-8-amine
- EN300-1478167
- 2171839-41-9
- Inchi： 1S/C12H15N5/c1-17-12(7-15-16-17)9-2-3-11(13)10-6-14-5-4-8(9)10/h2-3,7,14H,4-6,13H2,1H3
- InChI Key： CTOLOACSWUBQTA-UHFFFAOYSA-N
- SMILES： N1CC2C(=CC=C(C3=CN=NN3C)C=2CC1)N

Computed Properties

Exact Mass: 229.13274550g/mol
Monoisotopic Mass: 229.13274550g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 272
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 68.8Å²

5-(1-methyl-1H-1,2,3-triazol-5-yl)-1,2,3,4-tetrahydroisoquinolin-8-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1478167-1.0g	5-(1-methyl-1H-1,2,3-triazol-5-yl)-1,2,3,4-tetrahydroisoquinolin-8-amine	2171839-41-9	1g	$0.0	2023-06-06
Enamine	EN300-1478167-50mg	5-(1-methyl-1H-1,2,3-triazol-5-yl)-1,2,3,4-tetrahydroisoquinolin-8-amine	2171839-41-9	50mg	$1056.0	2023-09-28
Enamine	EN300-1478167-100mg	5-(1-methyl-1H-1,2,3-triazol-5-yl)-1,2,3,4-tetrahydroisoquinolin-8-amine	2171839-41-9	100mg	$1106.0	2023-09-28
Enamine	EN300-1478167-250mg	5-(1-methyl-1H-1,2,3-triazol-5-yl)-1,2,3,4-tetrahydroisoquinolin-8-amine	2171839-41-9	250mg	$1156.0	2023-09-28
Enamine	EN300-1478167-500mg	5-(1-methyl-1H-1,2,3-triazol-5-yl)-1,2,3,4-tetrahydroisoquinolin-8-amine	2171839-41-9	500mg	$1207.0	2023-09-28
Enamine	EN300-1478167-1000mg	5-(1-methyl-1H-1,2,3-triazol-5-yl)-1,2,3,4-tetrahydroisoquinolin-8-amine	2171839-41-9	1000mg	$1256.0	2023-09-28
Enamine	EN300-1478167-2500mg	5-(1-methyl-1H-1,2,3-triazol-5-yl)-1,2,3,4-tetrahydroisoquinolin-8-amine	2171839-41-9	2500mg	$2464.0	2023-09-28
Enamine	EN300-1478167-5000mg	5-(1-methyl-1H-1,2,3-triazol-5-yl)-1,2,3,4-tetrahydroisoquinolin-8-amine	2171839-41-9	5000mg	$3645.0	2023-09-28
Enamine	EN300-1478167-10000mg	5-(1-methyl-1H-1,2,3-triazol-5-yl)-1,2,3,4-tetrahydroisoquinolin-8-amine	2171839-41-9	10000mg	$5405.0	2023-09-28

5-(1-methyl-1H-1,2,3-triazol-5-yl)-1,2,3,4-tetrahydroisoquinolin-8-amine Related Literature

1. Evolution study of photo-synthesized gold nanoparticles by spectral deconvolution model: a quantitative approach

Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
3. Empowering microfluidics by micro-3D printing and solution-based mineral coating†

Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
4. Excellent energy storage performance in NaNbO3-based relaxor antiferroeic ceramics under a low electric field

XuxinCheng,XiaomingChen,PengyuanFan
5. Evidence for the intrinsic nature of band-gap states electrochemically observed on atomically flat TiO2(110) surfaces†

Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789

Additional information on 5-(1-methyl-1H-1,2,3-triazol-5-yl)-1,2,3,4-tetrahydroisoquinolin-8-amine

5-(1-Methyl-1H-1,2,3-Triazol-5-Yl)-1,2,3,4-Tetrahydroisoquinolin-8-Amine: A Comprehensive Overview

The compound 5-(1-methyl-1H-1,2,3-triazol-5-yl)-1,2,3,4-tetrahydroisoquinolin-8-amine, identified by the CAS number 2171839-41-9, has garnered significant attention in the field of organic chemistry and pharmacology. This molecule is a derivative of tetrahydroisoquinoline with a substituted triazole group at position 5 and an amine group at position 8. Its unique structure endows it with potential applications in drug discovery and material science.

Recent studies have highlighted the importance of heterocyclic compounds like 5-(1-methyl-1H-1,2,3-triazol-5-yl)-1,2,3,4-tetrahydroisoquinolin in medicinal chemistry. The triazole moiety is known for its ability to form hydrogen bonds and participate in π-interactions, which are crucial for drug-target binding. This property makes the compound a promising candidate for designing bioactive molecules with enhanced pharmacokinetic profiles.

The synthesis of 5-(1-methyl-1H-1,2,3-triazol-substituted tetrahydroisoquinoline derivatives has been optimized through various methodologies. One notable approach involves the use of click chemistry principles to introduce the triazole group efficiently. This method not only enhances the yield but also ensures high purity of the final product.

In terms of biological activity, preliminary assays have demonstrated that this compound exhibits moderate inhibitory effects on certain enzyme targets. Researchers are currently exploring its potential as a lead compound for developing treatments against neurodegenerative diseases and inflammatory conditions. The presence of the amine group at position 8 further modulates its pharmacological properties by influencing solubility and bioavailability.

The structural versatility of this compound also makes it a valuable building block in combinatorial chemistry. By modifying substituents on both the isoquinoline and triazole rings, chemists can generate a library of analogs for high-throughput screening. This approach is expected to accelerate the discovery of novel therapeutic agents with improved efficacy and reduced side effects.

From a synthetic perspective, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. This advancement underscores the importance of modern synthetic techniques in advancing research on complex molecules like 5-(1-methyl-substituted isoquinolines.

In conclusion, the compound 5-(1-methyl-triazol-substituted tetrahydroisoquinoline represents a fascinating area of study with broad implications for drug development and chemical innovation. As research continues to uncover its full potential, this molecule stands as a testament to the power of heterocyclic chemistry in addressing pressing medical challenges.